N-(4-phenyl-1,3-thiazol-2-yl)nicotinamide

• IUPAC Name: N-(4-phenyl-1,3-thiazol-2-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C15H11N3OS/c19-14(12-7-4-8-16-9-12)18-15-17-13(10-20-15)11-5-2-1-3-6-11/h1-10H,(H,17,18,19)
• InChI Key: ZSZBVMKJFQWIFV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CN=CC=C3
• Molecular Formula: C15H11N3OS
• DSSTOX Substance ID: DTXSID30162584
• Molecular Weight: 281.3 g/mol
• CAS RN: 14397-15-0

Description

N-(4-phenyl-1,3-thiazol-2-yl)nicotinamide, also known as PTTN, is a small molecule that has gained significant attention in scientific research due to its potential therapeutic applications. PTTN is a thiazole derivative that has been synthesized through a multistep reaction process.

Mechanism of Action

The mechanism of action of N-(4-phenyl-1,3-thiazol-2-yl)nicotinamide is not fully understood. However, studies have shown that this compound induces apoptosis in cancer cells by activating the caspase pathway. This compound has also been shown to inhibit the NF-κB pathway, which is involved in inflammation and cancer progression. Additionally, this compound has been shown to modulate oxidative stress by increasing the levels of antioxidant enzymes.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. Studies have shown that this compound induces apoptosis in cancer cells by increasing the levels of reactive oxygen species (ROS) and activating the caspase pathway. This compound has also been shown to inhibit the NF-κB pathway, which is involved in inflammation and cancer progression. Additionally, this compound has been shown to modulate oxidative stress by increasing the levels of antioxidant enzymes.

Advantages and Limitations for Lab Experiments

N-(4-phenyl-1,3-thiazol-2-yl)nicotinamide has several advantages and limitations for lab experiments. One advantage is that this compound is a small molecule that can easily penetrate cell membranes. Additionally, this compound has been shown to have low toxicity in normal cells. However, one limitation is that this compound has poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of N-(4-phenyl-1,3-thiazol-2-yl)nicotinamide. One direction is to investigate the potential use of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another direction is to investigate the potential use of this compound in combination with other anticancer agents to enhance its anticancer activity. Additionally, future studies can investigate the pharmacokinetics and pharmacodynamics of this compound to better understand its mechanism of action and potential therapeutic applications.
Conclusion
In conclusion, this compound is a small molecule that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been shown to exhibit anticancer activity, anti-inflammatory, and antioxidant properties. Additionally, this compound has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Future studies can investigate the potential use of this compound in combination with other anticancer agents and investigate its pharmacokinetics and pharmacodynamics to better understand its mechanism of action and potential therapeutic applications.

Scientific Research Applications

N-(4-phenyl-1,3-thiazol-2-yl)nicotinamide has been studied for its potential therapeutic applications. Several studies have shown that this compound exhibits anticancer activity by inducing apoptosis in cancer cells. This compound has also been shown to have anti-inflammatory and antioxidant properties. Additionally, this compound has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.